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The landscape of genome editing, particularly with CRISPR-Cas9 technology, is continually

evolving to enhance precision and efficiency. A significant challenge in precise genome editing

is directing the cellular DNA repair machinery towards Homology-Directed Repair (HDR) over

the more error-prone Non-Homologous End Joining (NHEJ) pathway following a Cas9-induced

double-strand break (DSB). Small molecules that can modulate these repair pathways are of

high interest.

NSC15520 is a small molecule that has been identified as an enhancer of precise genome

editing.[1] It is proposed to function by blocking the association of Replication Protein A (RPA)

with the tumor suppressor protein p53 and the DNA damage checkpoint protein RAD9.[1] RPA

plays a crucial role in stabilizing single-stranded DNA during the initial steps of HDR. By

preventing the sequestration of RPA by p53 and RAD9, NSC15520 may increase the

availability of RPA for the HDR pathway, thereby promoting the precise integration of a donor

DNA template.

NSC15520 is often utilized as part of a cocktail of small molecules, referred to as the "CRISPY

mix," which synergistically enhances HDR efficiency.[1][2] This combination has been shown to

significantly increase the frequency of targeted nucleotide substitutions and gene knock-ins in

human pluripotent stem cells (hPSCs), including both induced pluripotent stem cells (iPSCs)

and embryonic stem cells (ESCs).[1] The application of NSC15520, particularly within the
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CRISPY mix, offers a valuable tool for researchers aiming to improve the outcomes of their

genome editing experiments, facilitating the generation of more accurate cellular and animal

models for disease research and drug development.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the proposed mechanism of action for NSC15520 in the

context of DNA repair pathway choice and a general workflow for its application in a genome

editing experiment.
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Figure 1: Proposed mechanism of NSC15520 in promoting HDR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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